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Compound of Interest

Compound Name: 2-(Diethylamino)ethanol

Cat. No.: B1670525

Technical Support Center: 2-(Diethylamino)ethanol
Handling and Safety

This guide provides essential safety information, troubleshooting advice, and frequently asked
guestions for the handling of 2-(Diethylamino)ethanol (DEAE) in a laboratory setting. It is
intended for researchers, scientists, and drug development professionals to ensure safe and
effective experimentation.

Quick Reference Data

For easy reference, the following table summarizes key quantitative safety and physical
property data for 2-(Diethylamino)ethanol.
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Property Value

CAS Number 100-37-8

Molecular Formula C6H15NO

Molecular Weight 117.19 g/mol

Boiling Point 161 °C

Density 0.884 g/mL at 25 °C

Vapor Pressure 1 mmHg at 20 °C

Odor Nauseating, ammonia-like.[1]

Occupational Exposure Limit (OSHA/NIOSH) 10 ppm (50 mg/m3) over an 8-hour workday.[2]

Troubleshooting and FAQs

This section addresses specific issues and questions that may arise during the use of 2-
(Diethylamino)ethanol in the lab.

Q1: I smell a strong ammonia-like odor. Is this normal and what should | do?

Al: 2-(Diethylamino)ethanol has a characteristic nauseating, ammonia-like odor.[1] If you can
smell it, it indicates that vapors are present in the air. You should immediately ensure you are
working in a well-ventilated area, preferably within a chemical fume hood.[3] If the odor is
strong, it may indicate a spill or inadequate ventilation. Evacuate the immediate area and
consult your institution's safety protocols. Short-term exposure to approximately 100 ppm can
cause nausea and vomiting.[4]

Q2: | accidentally splashed a small amount of 2-(Diethylamino)ethanol on my gloved hand.
What is the correct procedure?

A2: Immediately remove the contaminated glove using the proper removal technique to avoid
skin contact with the chemical.[5] Dispose of the glove in accordance with your laboratory's
hazardous waste procedures. Wash your hands thoroughly with soap and water.[3] Even
though you were wearing gloves, it is crucial to wash your hands as a precaution.
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Q3: What are the signs of overexposure to 2-(Diethylamino)ethanol?

A3: Overexposure can cause irritation to the skin, eyes, and respiratory system.[2][6]
Symptoms may include redness and burns on the skin and eyes, as well as nausea, vomiting,
dizziness, and throat irritation.[3][4] If you experience any of these symptoms, move to fresh air
immediately and seek medical attention.[1]

Q4: My 2-(Diethylamino)ethanol has turned a slight yellow color. Is it still usable?

A4: 2-(Diethylamino)ethanol is typically a clear to slightly yellow liquid.[2] A slight yellowing
may not necessarily indicate degradation that would affect its primary use, but it is important to
consult the manufacturer's documentation for your specific product. If you are concerned about
purity for a sensitive application, it is best to use a fresh, unopened container.

Q5: What is the appropriate first aid response for eye contact with 2-(Diethylamino)ethanol?

A5: In case of eye contact, immediately flush the eyes with plenty of water for at least 15
minutes, making sure to lift the upper and lower eyelids.[3] Remove contact lenses if present
and easy to do so. Seek immediate medical attention from an ophthalmologist.[7]

Q6: How should | properly store 2-(Diethylamino)ethanol in the lab?

A6: Store 2-(Diethylamino)ethanol in a tightly closed container in a dry, well-ventilated place.
[3][7] Keep it away from heat, sparks, open flames, and other sources of ignition.[3] It is also
hygroscopic, meaning it absorbs moisture from the air, so a dry environment is crucial.[3][7]

Q7: What type of fire extinguisher should be used for a fire involving 2-
(Diethylamino)ethanol?

A7: Suitable extinguishing media include carbon dioxide (CO2), dry chemical, alcohol-resistant
foam, and water spray.[3] Do not use a solid stream of water, as it may scatter and spread the
fire.[3]

Q8: Can I dispose of small amounts of 2-(Diethylamino)ethanol down the drain?

A8: No, you should not let the product enter drains.[7] 2-(Diethylamino)ethanol should be
disposed of as hazardous waste in accordance with local, state, and federal regulations.
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Consult your institution's environmental health and safety office for specific disposal
procedures.

Experimental Protocols & Workflows
Standard Handling Protocol for 2-(Diethylamino)ethanol

» Preparation: Before handling, ensure you have read and understood the Safety Data Sheet
(SDS).[7] Work in a well-ventilated area, preferably a chemical fume hood.[3]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, tightly fitting safety goggles or a face shield, and a lab coat or chemical-resistant
apron.[3][5] For weighing and diluting, a NIOSH-approved respirator may be necessary.[6]

» Dispensing: Ground all equipment when transferring the liquid to prevent static discharge, as
it is flammable.[3] Use only non-sparking tools.

o During Use: Avoid contact with skin, eyes, and clothing.[3] Do not breathe vapors or mist.[3]
Do not eat, drink, or smoke in the work area.

o Spills: In case of a small spill, absorb the material with an inert absorbent and place it in a
suitable container for hazardous waste disposal. For large spills, evacuate the area and
follow your institution's emergency procedures.

o Waste Disposal: Collect all waste containing 2-(Diethylamino)ethanol in a designated,
labeled, and sealed container for hazardous waste disposal.

o Post-Handling: Wash hands and face thoroughly after handling the substance.[5] Clean the
work area and any contaminated equipment.

Emergency First Aid Procedures

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][3]

» Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water for at least 15 minutes.[3] Seek immediate medical attention.[3]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3] Remove contact lenses if present and
easy to do.[8] Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water.[3] Never give anything by mouth to an
unconscious person.[3] Seek immediate medical attention.[3]

Visual Workflow

The following diagram illustrates the logical workflow for safely handling 2-
(Diethylamino)ethanol in a laboratory setting.
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Caption: Safe handling workflow for 2-(Diethylamino)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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